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Compound of Interest

Compound Name: 2,4,6-Trichlorobenzonitrile

Cat. No.: B1297859

An In-depth Technical Guide to 2,4,6-Trichlorobenzonitrile

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 2,4,6-Trichlorobenzonitrile (CAS No: 6575-05-9). It is intended for researchers,
scientists, and professionals in drug development and chemical synthesis. This document
includes a compilation of quantitative data, detailed experimental protocols for its synthesis,
and an examination of its known reactivity. Visual diagrams are provided to illustrate key
experimental workflows.

Physical and Chemical Properties

2,4,6-Trichlorobenzonitrile is a white to light yellow crystalline solid.[1][2] It is soluble in
toluene and insoluble in water.[3][4] This compound is classified as toxic and an irritant,
requiring careful handling in a laboratory setting.[5][6]

Table 1: Physical and Chemical Properties of 2,4,6-Trichlorobenzonitrile
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Property Value Source(s)
Molecular Formula C7H2CIsN 3151171
Molecular Weight 206.46 g/mol [31[81I9]
Melting Point 80-82 °C [11[31[5]
Boiling Point 303.1 £ 37.0 °C (Predicted) [31[5]
Density 1.54 + 0.1 g/cm? (Predicted) [3][5]
Appearance White to light yellow to light 517
orange powder or crystals
Solubility Soluble in Toluene [31[5]
Flash Point 136.4 °C [5]
Vapor Pressure 0.000951 mmHg at 25°C [5]
Refractive Index 1.601 [5]
InChi Key PGODHCIOIPODFE- 6][7][10]
UHFFFAOYSA-N
CAS Number 6575-05-9 [3][5][7]

Spectral Data

The structural identification of 2,4,6-Trichlorobenzonitrile is supported by various

spectroscopic techniques.

Table 2: Spectral Data for 2,4,6-Trichlorobenzonitrile
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Technique Data Highlights Source(s)

(400 MHz, CDCls): & 7.76 (s,
1H NMR [3][11]
1H), 7.65 (s, 1H)

Molecular ion peaks observed
at m/z 205, 207, 209,

Mass Spectrometry ) ) ) [6]119]
corresponding to the isotopic

distribution of chlorine atoms.

Gas-phase IR spectrum
Infrared (IR) Spectroscopy available from the NIST/EPA [8]
Gas-Phase Infrared Database.

Experimental Protocols
Synthesis of 2,4,6-Trichlorobenzonitrile

A common laboratory-scale synthesis involves a palladium-catalyzed cyanation of 1-iodo-2,4,6-
trichlorobenzene.[3][11]

Materials:

1-iodo-2,4,6-trichlorobenzene (1500 mg, 4.88 mmol)

e Zinc cyanide (345 mg, 2.94 mmol)

 Tetrakis(triphenylphosphine)palladium(0) (282 mg, 0.244 mmol)

¢ Anhydrous N,N-Dimethylformamide (DMF) (30 mL)

e Toluene

e 2N aqueous ammonium hydroxide solution

o Saturated aqueous sodium chloride solution

¢ Anhydrous sodium sulfate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB0485838_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0485838.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichlorobenzonitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6575059&Units=SI&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6575059&Mask=80
https://www.benchchem.com/product/b1297859?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB0485838_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0485838.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Silica gel
» n-hexane/dichloromethane (eluent)
Procedure:

o To a reaction vessel containing anhydrous DMF (30 mL), add 1-iodo-2,4,6-trichlorobenzene
(1500 mg, 4.88 mmol), zinc cyanide (345 mg, 2.94 mmol), and
tetrakis(triphenylphosphine)palladium(0) (282 mg, 0.244 mmol).[3][11]

e Heat the reaction mixture to 85 °C and stir overnight.[3][11]
 After the reaction is complete, cool the mixture to room temperature.

 Dilute the mixture with toluene and wash sequentially with 2N aqueous ammonium hydroxide
solution (3 times) and saturated aqueous sodium chloride solution.[3][11]

» Separate the organic phase and dry it over anhydrous sodium sulfate.[3][11]
o Concentrate the organic phase under reduced pressure.[3][11]

 Purify the crude product by silica gel column chromatography using n-
hexane/dichloromethane as the eluent to yield 2,4,6-trichlorobenzonitrile (850 mg, 84%
yield).[3][11]

o Confirm the structure of the product using *H NMR spectroscopy.[3][11]
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Caption: Workflow for the synthesis of 2,4,6-Trichlorobenzonitrile.

Reactivity and Stability

2,4,6-Trichlorobenzonitrile should be stored in a dry, sealed container at room temperature.
[3][5] It is incompatible with strong bases and strong oxidizing agents.[4] The nitrile group can
undergo various chemical transformations, making it a versatile intermediate in organic
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synthesis. The chlorine atoms on the benzene ring can be susceptible to nucleophilic aromatic
substitution under certain conditions.

Biological Activity

While specific signaling pathways for 2,4,6-trichlorobenzonitrile are not extensively
documented, its analogues and derivatives are known to possess biological activity. For
instance, halogenated benzonitriles are a class of compounds that include herbicides which act
by inhibiting photosynthesis at Photosystem Il.[12] Furthermore, this compound serves as a
building block in the synthesis of agrochemicals and pharmaceuticals, suggesting that more
complex molecules derived from it may have significant biological effects.[13] The reactivity of
the nitrile and chloro-substituents allows for the generation of diverse chemical libraries for
screening for potential therapeutic agents.[14]
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Caption: Logical relationship of 2,4,6-Trichlorobenzonitrile as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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